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Introduction

Ammonium pentasulfide, (NH4)2Ss, is an inorganic compound belonging to the family of
ammonium polysulfides. While it exists as a yellow to orange-yellow crystalline solid under
anhydrous conditions, it is most commonly encountered and utilized in the laboratory as an
agueous solution.[1] These solutions are known for their distinct odor of ammonia and
hydrogen sulfide. This guide provides an in-depth overview of the physical and chemical
properties of ammonium pentasulfide, detailed experimental protocols for its synthesis and
handling, and a discussion of its applications in a laboratory setting, with a focus on its
relevance to chemical synthesis and potential, though not yet fully explored, roles in fields
related to drug discovery.

Physical and Chemical Properties

Ammonium pentasulfide is a reactive and unstable compound, particularly in the presence of
air and moisture.[1][2] Its properties are often influenced by the equilibrium between various
polysulfide anions (Sx27) in solution. The key physical and chemical data for ammonium
pentasulfide are summarized in the tables below.

Physical Properties
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Property Value References
Chemical Formula (NHa4)2Ss [2][3]
Molar Mass 196.40 g/mol [1]
Yellow to orange-yellow
Appearance ] ] [1]
prismatic crystals
Density 1.6 g/cm3 [2]
95 °C (in a sealed tube,
Melting Point becomes a red liquid); 115 °C [1]
(decomposes)
Soluble in water (with
N decomposition), ethanol, and
Solubility ) ) [1]
ammonia. Insoluble in ether
and carbon disulfide.
Identifier Value References
IUPAC Name Diammonium pentasulfide [2]
CAS Number 12135-77-2 [2]

Experimental Protocols
Synthesis of Ammonium Pentasulfide

A common laboratory-scale synthesis of ammonium pentasulfide involves the reaction of

ammonium sulfide solution with elemental sulfur.[1]

Materials:

o Concentrated ammonia solution (28%)

o Hydrogen sulfide gas

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://academic.oup.com/chemlett/article-pdf/52/3/197/54846227/cl.220486.pdf
https://en.wikipedia.org/wiki/Willgerodt_rearrangement
https://pubs.acs.org/doi/10.1021/ac051854a
https://pubs.acs.org/doi/10.1021/ac051854a
https://academic.oup.com/chemlett/article-pdf/52/3/197/54846227/cl.220486.pdf
https://pubs.acs.org/doi/10.1021/ac051854a
https://pubs.acs.org/doi/10.1021/ac051854a
https://academic.oup.com/chemlett/article-pdf/52/3/197/54846227/cl.220486.pdf
https://academic.oup.com/chemlett/article-pdf/52/3/197/54846227/cl.220486.pdf
https://pubs.acs.org/doi/10.1021/ac051854a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Finely powdered sulfur

« Ethanol (95%)

o Diethyl ether

e |ce bath

e Reaction flask with a gas inlet tube and stirrer

o Filtration apparatus

Procedure:

¢ |n a fume hood, cool 25 mL of concentrated ammonia solution in an ice bath.

» Bubble hydrogen sulfide gas through the cold ammonia solution until it is saturated.

¢ To the resulting ammonium sulfide solution, add an additional 25 mL of concentrated
ammonia.

e Gently warm the solution to approximately 35-40 °C.

e Gradually add 25 g of finely powdered sulfur to the warm solution while stirring continuously.

o Continue stirring until no more sulfur dissolves.

« Filter the warm, yellow solution to remove any unreacted sulfur.

o Slowly add the filtrate to 60 mL of 95% ethanol with stirring.

o Crystals of ammonium pentasulfide will precipitate.

o Cool the mixture in an ice bath to maximize crystallization.

o Collect the crystals by vacuum filtration.

e Wash the crystals with cold ethanol, followed by a wash with diethyl ether to facilitate drying.
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e Dry the product in a desiccator over a suitable drying agent.

Logical Relationship for Ammonium Pentasulfide Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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